4-Amino-2-dimethylamino-6-hydroxypyrimidine
Overview
Description
“4-Amino-2-dimethylamino-6-hydroxypyrimidine” is a chemical compound with the molecular formula C6H10N4O . It is also known as “6-Amino-2-dimethylamino-4-pyrimidinol Hemihydrate” and "6-Amino-2-dimethylamino-4(1H)-pyrimidinone Hemihydrate" .
Molecular Structure Analysis
The molecular structure of “4-Amino-2-dimethylamino-6-hydroxypyrimidine” is characterized by a pyrimidine ring, which is a six-membered heterocyclic compound with two nitrogen atoms in the ring . The compound has nitrogen atoms at positions 1 and 3 in the ring .
Physical And Chemical Properties Analysis
“4-Amino-2-dimethylamino-6-hydroxypyrimidine” is a solid at 20 degrees Celsius . It has a molecular weight of 163.18 .
Scientific Research Applications
Corrosion Inhibition
“4-Amino-2-dimethylamino-6-hydroxypyrimidine” has been examined as a corrosion inhibitor for mild steel in 0.1 M HCl . The study used various methods such as potentiodynamic measurements, linear polarization resistance (LPR), scanning electron microscopy, electrochemical experiments, and quantum chemical calculations . The corrosion inhibition effectiveness was found to be directly proportional to the concentration of the compound .
Chemical Synthesis
This compound is often used in the synthesis of other complex organic compounds . Its unique structure and reactivity make it a valuable building block in the field of organic synthesis .
Biological Research
“4-Amino-2-dimethylamino-6-hydroxypyrimidine” is used in biological research due to its potential interactions with biological systems . It can be used to study its effects on various biological processes and pathways .
Pharmaceutical Research
This compound is used in pharmaceutical research for the development of new drugs . Its unique structure can interact with various biological targets, making it a potential candidate for drug development .
Material Science
In material science, “4-Amino-2-dimethylamino-6-hydroxypyrimidine” can be used in the development of new materials with unique properties . Its structure and properties can influence the characteristics of the resulting material .
Environmental Science
In environmental science, this compound can be used to study its environmental fate and transport . This can provide valuable information about its potential environmental impact .
Mechanism of Action
Target of Action
It’s known that the compound can cause skin irritation and serious eye irritation, suggesting that it may interact with proteins or receptors in the skin and eyes .
Mode of Action
It’s suggested that the compound might undergo an aldol condensation, a common reaction in organic chemistry . This reaction could potentially influence its interaction with its targets.
Result of Action
It’s known to cause skin and eye irritation , indicating that it may have some cytotoxic effects.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 4-Amino-2-dimethylamino-6-hydroxypyrimidine. For instance, the compound should be handled in a well-ventilated place, and direct contact with skin, eyes, and clothing should be avoided . Moreover, the compound’s storage temperature can affect its stability .
Safety and Hazards
This compound is considered hazardous. It can cause skin irritation and serious eye irritation . It’s recommended to wear personal protective equipment, ensure adequate ventilation, and avoid ingestion and inhalation .
Future Directions
properties
IUPAC Name |
4-amino-2-(dimethylamino)-1H-pyrimidin-6-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10N4O/c1-10(2)6-8-4(7)3-5(11)9-6/h3H,1-2H3,(H3,7,8,9,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZBWZIUPJSKQVQC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=NC(=CC(=O)N1)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10N4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40282106 |
Source
|
| Record name | 4-Amino-2-dimethylamino-6-hydroxypyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40282106 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
154.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Amino-2-dimethylamino-6-hydroxypyrimidine | |
CAS RN |
76750-84-0 |
Source
|
| Record name | 76750-84-0 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=24509 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 4-Amino-2-dimethylamino-6-hydroxypyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40282106 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-Amino-2-dimethylamino-6-hydroxypyrimidine Hemihydrate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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